BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 4-Bromobutyric
Acid: Chemical Properties and Structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Bromobutyric acid

Cat. No.: B043301

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromobutyric acid, also known as 4-bromobutanoic acid, is a halogenated carboxylic acid
with significant applications in organic synthesis and the pharmaceutical industry.[1][2] Its
bifunctional nature, possessing both a carboxylic acid and a bromoalkane group, makes it a
versatile building block for the synthesis of more complex molecules, including pharmaceutical
intermediates and cross-linking agents.[3][4][5] This document provides a comprehensive
overview of its chemical properties, structure, and common experimental protocols.

Chemical Structure and Identification

4-Bromobutyric acid consists of a four-carbon chain with a carboxyl group at one end and a
bromine atom at the other.[2] This structure imparts both acidic and alkylating properties to the
molecule.
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Identifier Value

IUPAC Name 4-bromobutanoic acid[3][6][7]
4-Bromobutanoic acid, 4-Bromo-n-butyric acid,

Synonyms gamma-Bromobutyric acid, Carboxypropyl
bromide[6][8][9]

CAS Number 2623-87-2[1][2][3][6]

Molecular Formula

C4H7Bro2[1][3][6][8]

SMILES C(CC(=0)0O)CBr[6]
inChi INChl=1S/C4H7Br0O2/c5-3-1-2-4(6)7/h1-3H2,
n
(H,6,7)[6][8][10]
GRHQDJDRGZFIPO-UHFFFAOY SA-N[3][6][8]
InChlKey

[10]

Physicochemical Properties

4-Bromobutyric acid is typically a white to pale yellow or light brown crystalline solid or low
melting crystal.[1][2][11] It is soluble in water, dilute alkali, ethanol, and ether.[1][4][11][12]
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Property Value
Molecular Weight 167.00 g/mol [1][6]
Melting Point 28-33 °C[3], 30-31 °C[4][10][11][12], 32 °C
N , 128-131 °C at 11 mmHg[4][10][11][12], 142 °C
Boiling Point
at 25 mmHg
Density 1.4397 g/cm3 (rough estimate)[11][12]
) 110 °C (closed cup)[10], 115 °C[11][12], 124
Flash Point
°C[13]
pKa 4.51+0.10 (Predicted)[12]
White to pale yellow crystalline solid[1], Cream
to pale yellow/brown crystalline/fused/low
Appearance

melting solid[3], Light brown low melting
crystals[2][11][12]

Experimental Protocols

Synthesis of 4-Bromobutyric Acid from y-Butyrolactone

A common method for the synthesis of 4-bromobutyric acid involves the ring-opening of y-

butyrolactone with hydrogen bromide.[1][4][14]

Materials:

y-Butyrolactone

Concentrated Sulfuric Acid (H2SOa)

Diethyl ether

Anhydrous sodium sulfate (Na2S0a)

48% Aqueous Hydrogen Bromide (HBr)

Brine (saturated aqueous NaCl solution)
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o Ethyl acetate

e Hexane

Procedure:[14]

e Under a dry argon atmosphere, add 48% aqueous HBr (41.0 mL, 360 mmol) and
concentrated sulfuric acid (9.6 mL) dropwise to y-butyrolactone (6.10 g, 70.9 mmol).

 Allow the resulting mixture to stand at room temperature for 2 hours.

¢ Reflux the reaction mixture for 12 hours.

e Cool the mixture to room temperature.

o Add 192 mL of water to the reaction mixture.

o Extract the crude product with diethyl ether.

o Combine the organic layers and wash with brine.

e Dry the organic layer over anhydrous sodium sulfate and filter.

o Concentrate the filtrate under reduced pressure.

» Purify the residue by silica gel chromatography using a mixture of ethyl acetate/hexane (1/2
v/v) as the eluent.

o Collect the fraction with an Rf value of 0.44 and dry under reduced pressure to yield 4-
bromobutanoic acid as a yellow oil (7.638 g, 65% yield).
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Synthesis of 4-Bromobutyric Acid

Reactants

y-Butyrolactone Hydrogen Bromide Sulfuric Acid
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Caption: Workflow for the synthesis of 4-bromobutyric acid.
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Applications in Research and Development

4-Bromobutyric acid is a valuable reagent in various scientific applications due to its dual
functionality.

Role as a Bifunctional Cross-linker

The presence of both a carboxylic acid and a bromoalkane allows 4-bromobutyric acid to act
as a cross-linking agent, connecting two different molecules.[3][5] For instance, the carboxylic
acid can be activated to form an amide bond with an amine-containing molecule, while the
bromoalkane can undergo nucleophilic substitution with a thiol-containing molecule.

4-Bromobutyric Acid as a Cross-linker

4-Bromobutyric Acid

Activation

Activated 4-Bromobutyric Acid Molecule A
(e.g., NHS ester) (e.g., with -NHz group)

Amide Bond Formation hioether Bond Formation

Molecule A - Linker - Molecule B

Click to download full resolution via product page

Caption: Logical relationship of 4-bromobutyric acid in cross-linking.

Intermediate in Pharmaceutical Synthesis

4-Bromobutyric acid serves as a key intermediate in the synthesis of various pharmaceutical
compounds, including anticancer and antiviral agents.[1] It is also used to produce 4-
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bromobutyryl chloride, another important reagent in pharmaceutical manufacturing.[1][4] The
methyl ester of 4-bromobutyric acid is utilized in studies of fatty acid metabolism and cellular
signaling pathways.[15]

Safety and Handling

4-Bromobutyric acid is classified as a corrosive substance (Hazard Class 8) and can cause
severe skin burns and eye damage.[1][6] It should be handled with appropriate personal
protective equipment, including gloves, eye protection, and a lab coat.[10] Store in a tightly
closed container in a dry, dark place, preferably refrigerated at 2-8°C.[1][12] It is incompatible
with strong oxidizing agents.[2]

Conclusion

4-Bromobutyric acid is a versatile chemical with a well-defined structure and a range of useful
physicochemical properties. Its ability to act as a bifunctional linker and a synthetic intermediate
makes it an important tool for researchers in organic chemistry, materials science, and drug
development. Proper handling and storage are crucial to ensure safety and maintain the
integrity of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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